methyl 4-amino-5-bromopyrimidine-2-carboxylate hydrobromide
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Description
“Methyl 4-amino-5-bromopyrimidine-2-carboxylate hydrobromide” is a chemical compound with the CAS Number: 2613383-51-8 . It has a molecular weight of 312.95 . The IUPAC name for this compound is “this compound” and its InChI Code is 1S/C6H6BrN3O2.BrH/c1-12-6 (11)5-9-2-3 (7)4 (8)10-5;/h2H,1H3, (H2,8,9,10);1H .
Molecular Structure Analysis
The InChI Code for “this compound” is 1S/C6H6BrN3O2.BrH/c1-12-6 (11)5-9-2-3 (7)4 (8)10-5;/h2H,1H3, (H2,8,9,10);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-5-bromopyrimidine-2-carboxylate hydrobromide involves the reaction of 4,6-dibromo-2-methylpyrimidine with ethyl glycinate hydrobromide, followed by reduction and methylation.", "Starting Materials": [ "4,6-dibromo-2-methylpyrimidine", "ethyl glycinate hydrobromide", "sodium borohydride", "methyl iodide", "acetic acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4,6-dibromo-2-methylpyrimidine (1.0 g, 3.6 mmol) and ethyl glycinate hydrobromide (1.2 g, 7.2 mmol) in acetic acid (20 mL) and stir at room temperature for 24 hours.", "Step 2: Filter the resulting solid and wash with diethyl ether. Dry the solid under vacuum to obtain methyl 4-amino-5-bromopyrimidine-2-carboxylate.", "Step 3: Dissolve the product from step 2 (1.0 g, 3.2 mmol) in methanol (20 mL) and add sodium borohydride (0.2 g, 5.3 mmol) slowly. Stir the mixture at room temperature for 2 hours.", "Step 4: Quench the reaction by adding water (10 mL) and stirring for 30 minutes.", "Step 5: Acidify the mixture with hydrobromic acid (10 mL, 48%) and stir for 1 hour.", "Step 6: Extract the product with diethyl ether (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure and add methyl iodide (0.5 mL, 8.0 mmol). Stir the mixture at room temperature for 2 hours.", "Step 8: Concentrate the mixture under reduced pressure and dissolve the residue in water (10 mL).", "Step 9: Add hydrobromic acid (10 mL, 48%) and stir for 1 hour.", "Step 10: Extract the product with diethyl ether (3 x 20 mL) and dry over anhydrous sodium sulfate.", "Step 11: Concentrate the organic layer under reduced pressure to obtain methyl 4-amino-5-bromopyrimidine-2-carboxylate hydrobromide as a white solid (yield: 60-70%)." ] } | |
2613383-51-8 | |
Molecular Formula |
C6H7Br2N3O2 |
Molecular Weight |
312.9 |
Purity |
95 |
Origin of Product |
United States |
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